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Get Quote

The "Metabolic Lock™ in Chiral Drug Design

Executive Summary & Core Identity

(2R)-2-Fluoro-2-phenylpropanoic acid is a specialized chiral building block used primarily in
the development of metabolically stable non-steroidal anti-inflammatory drugs (NSAIDs) and
enzyme inhibitors.

Its structural significance lies in the

-fluorination of the chiral center. unlike its non-fluorinated parent (Hydratropic acid) or standard
profens (like Ibuprofen), the introduction of fluorine at the C2 position eliminates the acidic

-proton. This modification renders the molecule resistant to metabolic chiral inversion, a
phenomenon where the inactive (R)-enantiomer of a drug is converted to the active (S)-
enantiomer in vivo.[1]

Consequently, this compound serves as a critical tool for designing "metabolically locked"
tracers and therapeutic agents where maintaining specific stereochemistry is non-negotiable.
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Chemical Identity Table

Parameter Data
Chemical Name (2R)-2-Fluoro-2-phenylpropanoic acid
CAS Number 148683-15-2
(2S)-Enantiomer CAS 148683-16-3
Racemic CAS 17172-46-2
C
Molecular Formula H
FO
Molecular Weight 168.17 g/mol
SMILES C(F)C(=0)O
IUPAC Name (2R)-2-fluoro-2-phenylpropanoic acid
Appearance White to off-white crystalline solid

The "Metabolic Lock™ Mechanism
Why -Fluorination Matters

In standard 2-arylpropionic acids (profens), the (R)-enantiomer often undergoes unidirectional
inversion to the (S)-enantiomer in the liver. This occurs via an Acyl-CoA thioester intermediate,
which facilitates the abstraction of the acidic

-proton, leading to epimerization.

The Fluorine Blockade: By replacing the

-proton with a Fluorine atom, the mechanism is short-circuited. The C-F bond is metabolically
stable and cannot be abstracted by CoA racemases. This ensures that the (2R) configuration
remains intact throughout the pharmacokinetic lifecycle.

Diagram: Metabolic Blockade Pathway
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The following diagram illustrates the standard inversion pathway of profens and how

-fluorination arrests this process.

Mechanism of Action
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Caption: The "Metabolic Lock" mechanism. Standard profens undergo chiral inversion via
deprotonation. The (2R)-2-Fluoro analog prevents enolization, locking the stereochemistry.

Synthesis & Manufacturing Protocols

Synthesizing quaternary
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-fluoro carboxylic acids requires high precision to establish the Carbon-Fluorine stereocenter.
The most robust method for research scale is Asymmetric Electrophilic Fluorination.

Protocol: Asymmetric Fluorination of 2-Phenylpropanoic
Acid Derivatives

This protocol utilizes a chiral catalyst to introduce fluorine to the enolate of the parent ester.
Reagents:

o Substrate: 2-Phenylpropanoic acid methyl ester (or equivalent).

» Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI).

e Catalyst: Chiral Palladium (1) complex or Cinchona alkaloid-derived phase transfer catalyst.
e Solvent: Acetonitrile or THF.

Step-by-Step Workflow:

o Catalyst Preparation:

o Dissolve the chiral catalyst (e.g., (DHQD)2PHAL or a specific Pd-BINAP complex) in the
solvent under an inert atmosphere (Argon/Nitrogen).

e Enolate Formation:
o Cool the reaction vessel to -78°C.
o Add the substrate (2-phenylpropanoic ester).

o Slowly add a base (e.g., KHMDS or LDA) to generate the enolate. Note: For catalytic
methods, milder bases may be used depending on the specific catalytic cycle.

» Electrophilic Fluorination:

o Add NFSI (dissolved in solvent) dropwise. The chiral catalyst directs the attack of the
fluorine source to the Re or Si face of the enolate, determining the (R) or (S) configuration.
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o Critical Control Point: Temperature maintenance at -78°C is vital to prevent background
racemic fluorination.

e Quench & Hydrolysis:
o Quench with saturated NH
Cl.

o Extract with Ethyl Acetate.

o Hydrolyze the ester using LiOH in THF/Water to yield the free acid: (2R)-2-Fluoro-2-
phenylpropanoic acid.

e Purification:

o Recrystallization from Hexane/EtOAc is preferred over column chromatography to
maximize enantiomeric excess (ee).

Applications in Drug Discovery
Bioisostere Evaluation

Researchers utilize 148683-15-2 to substitute the H-atom in lead compounds.
o Effect: Increases lipophilicity (

) and metabolic stability.[2]

» Observation: If the biological activity is retained, the fluorinated analog is preferred for
development due to its longer half-life (blocked oxidation).

Mechanistic Probes

Used to determine if a drug's activity is stereoselective.

» Administering the "locked" (2R) and (2S) fluorinated enantiomers separately allows
researchers to definitively prove which enantiomer binds to the target receptor, without the
confounding factor of in vivo inversion.
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F-NMR Tracers

The single fluorine atom provides a sharp singlet in

F-NMR.

e Application: This moiety can be attached to proteins or ligands to study binding kinetics via
NMR, as the chemical shift of the fluorine is highly sensitive to the local environment (e.g.,
inside a receptor pocket).

Safety & Handling

e Hazards: Causes skin irritation (H315), serious eye irritation (H319).

o Storage: Store at 2-8°C under inert gas. The C-F bond is stable, but the carboxylic acid
group can degrade if exposed to moisture/heat over long periods.

e Incompatibility: Strong oxidizing agents and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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